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Chemical Profile: Barium Dichromate

The table below summarizes the key identifiers and physical properties of Barium Dichromate as found in

chemical databases [1] [2].

Property Value

CAS Number 13477-01-5

Molecular Formula BaCr₂O₇

Molar Mass 353.32 g/mol

Other Names Barium bichromate, Dichromic acid barium salt

Chemical Structure The salt consists of Ba²⁺ and Cr₂O₇²⁻ ions.

Applications in Organic Synthesis

Barium dichromate serves as a specialized reagent for selective oxidation reactions. The following table

compares its two primary applications as identified in the literature [3] [4].
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Application Reaction Key Features & Selectivity

Alcohol
Oxidation

Converts primary and secondary
alcohols to carbonyl compounds

(aldehydes and ketones).

A mild reagent; prevents over-oxidation of
primary alcohols to acids. Primary and
secondary benzylic alcohols oxidize faster.

Thiol
Oxidation

Converts thiols (R-SH) to their

corresponding disulfides (R-S-S-R).

Efficient for both aromatic and aliphatic
thiols; overoxidation to sulfonic acids is not
observed.

Detailed Experimental Protocols

Protocol 1: Oxidation of Alcohols to Carbonyl Compounds

This protocol is adapted from methods described for oxidizing alcohols in non-aqueous, polar aprotic media

[3].

Reaction Setup: The reaction is typically conducted under an inert atmosphere (e.g., nitrogen or

argon) to prevent moisture absorption.
Procedure:

Suspend barium dichromate (1-2 mmol) in a polar aprotic solvent like dry acetonitrile or
dichloromethane (10-15 mL) in a round-bottom flask.

Add the alcohol substrate (1 mmol) to the stirring suspension.
Stir the reaction mixture at room temperature or under mild heating (e.g., 40-50°C) while

monitoring by thin-layer chromatography (TLC).
Upon completion (typically within a few hours), cool the mixture to room temperature.

Work-up and Isolation:
Filter the reaction mixture to remove the spent chromium salts and other insoluble solids.

Wash the solid residue thoroughly with the same solvent used for the reaction.
Combine the filtrate and washes, and concentrate the solution under reduced pressure using a

rotary evaporator.
Purify the crude product containing the carbonyl compound (aldehyde or ketone) using

standard techniques such as column chromatography or distillation.

The workflow for this oxidation process is outlined below:
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Start Reaction Setup

Suspend BaCr₂O₇ in
Dry Solvent

Add Alcohol Substrate

Stir at RT or Mild Heat
Monitor via TLC

Filter to Remove Solids

Concentrate Filtrate

Purify Carbonyl Product

Isolated Carbonyl Compound

Click to download full resolution via product page

Protocol 2: Oxidation of Thiols to Disulfides
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This protocol describes the conversion of thiols to disulfides using barium dichromate [4].

Reaction Setup: The procedure is performed in a similar non-aqueous, polar aprotic environment.
Procedure:

Add the thiol substrate (1 mmol) to a stirred suspension of barium dichromate (0.5-1 mmol) in
a solvent like acetonitrile (10 mL).

Stir the reaction mixture at room temperature. The reaction is often fast and can be monitored
by TLC.

Once the thiol is consumed, the reaction is complete.
Work-up and Isolation:

Filter the mixture to remove the chromium-containing residues.
Evaporate the solvent from the filtrate under reduced pressure.

The resulting crude disulfide can often be purified by recrystallization or chromatography to
achieve high purity.

The workflow for thiol oxidation is straightforward, as shown below:
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Start Reaction Setup

Suspend BaCr₂O₇

Add Thiol Substrate

Stir at Room Temperature

Filter Reaction Mixture

Concentrate Filtrate

Obtain Disulfide Product

Click to download full resolution via product page

Critical Safety & Handling Notes

Toxicity and Carcinogenicity: All hexavalent chromium (Cr(VI)) compounds, including barium
dichromate, are known to be toxic, corrosive, and human carcinogens [5]. They can cause

severe damage to organs through prolonged or repeated exposure and pose a potential risk of
genetic defects.
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Safe Handling: Procedures must be conducted in a well-ventilated fume hood. Personnel should

wear appropriate Personal Protective Equipment (PPE), including nitrile gloves, a lab coat, and safety
goggles.

Waste Disposal: Spent reagent and waste must be collected separately for disposal as hazardous
chemical waste, in compliance with local environmental, health, and safety regulations. Aqueous
work-up should be avoided where possible to prevent the formation of soluble Cr(VI) species,
which are more mobile and environmentally hazardous [3] [4]. The spent reagent after reaction is

primarily in a reduced Cr(III) form, which is less hazardous, but must still be treated as heavy metal
waste.

Research Context and Comparison

Barium dichromate's utility lies in its role as a mild and selective oxidizing agent. Its main advantage over

other chromium(VI) reagents is its ability to facilitate specific transformations—like stopping at the

aldehyde for primary alcohols or forming disulfides from thiols—without over-oxidation [3] [4]. The search

results did not indicate widespread use in inorganic materials science (e.g., like its relative barium ferrite in

magnets [6]), but rather highlight its niche in synthetic organic chemistry.

Frequently Asked Questions

Q: Can barium dichromate be prepared from potassium dichromate? A: Yes, it can be synthesized by a

metathesis reaction. One common method involves reacting potassium chromate (made from potassium

dichromate and potassium hydroxide) with barium chloride to form a precipitate of barium chromate. This

yellow solid can then be converted to the orange barium dichromate by treatment with a calculated amount

of sulfuric acid [7].

Q: Why use barium dichromate over more common oxidants like Jones reagent? A: The key advantage

is selectivity and mildness. Its use in non-aqueous media and its specific properties help prevent the over-

oxidation of sensitive functional groups, making it valuable for synthesizing aldehydes and specific disulfide

bonds [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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